3-fluoro-N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-4-methoxybenzamide

• IUPAC Name: 3-fluoro-N-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]-4-methoxybenzamide
• InChI: InChI=1S/C17H18FNO4/c1-22-15-5-4-11(9-13(15)18)16(20)19-10-17(21)7-2-3-14-12(17)6-8-23-14/h4-6,8-9,21H,2-3,7,10H2,1H3,(H,19,20)
• InChI Key: OTAXASXLOHHSEU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCC2(CCCC3=C2C=CO3)O)F
• Molecular Formula: C17H18FNO4
• Molecular Weight: 319.33 g/mol
• CAS No.: 2320172-29-8

Description

3-fluoro-N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C17H18FNO4 and its molecular weight is 319.332. The purity is usually 95%.
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Scientific Research Applications

Anaerobic O-demethylations and Methyl Transfer Reactions

A study by Stupperich, Konle, and Eckerskorn (1996) explored the anaerobic O-demethylation capabilities of Sporomusa ovata enzymes, which could hydrolyze the methyl-oxygen linkages of various methoxyaromatic compounds, including those with fluoro and chloro substituents, under anaerobic conditions. This suggests potential applications in bioremediation or organic synthesis processes involving fluoro-benzamides and related compounds (Stupperich, Konle, & Eckerskorn, 1996).

Fluorescent Labeling and Detection

Watanabe and Imai (1981) utilized 7-fluoro-4-nitrobenzo-2-oxa-1,3-diazole as a fluorescent labeling reagent for amino acids, demonstrating the utility of fluoro-benzamide derivatives in enhancing detection sensitivity in biochemical assays. This highlights the potential of fluoro-benzamide derivatives in analytical chemistry, particularly in high-performance liquid chromatography (HPLC) and fluorescence-based detection methods (Watanabe & Imai, 1981).

Synthesis and Applications in Imaging

Research on the synthesis and bromodemercuration of permercurated arenes by Deacon and Farquharson (1976) indicates the broader synthetic utility of fluoro-benzamide derivatives. Such compounds could be involved in the development of imaging agents or in the synthesis of novel materials with specific electronic or optical properties (Deacon & Farquharson, 1976).

Ligand-Receptor Interactions

A study by Wohland et al. (1999) on ligand-receptor interactions using fluorescence correlation spectroscopy (FCS) with different fluorophores suggests the potential of fluoro-benzamide derivatives in developing fluorescent probes for biological research, including the study of receptor dynamics and drug-receptor interactions (Wohland, Friedrich, Hovius, & Vogel, 1999).